3-(2-Methoxyphenyl)acrylaldehyde

• CAS No.: 1504-74-1
• Product Name: 3-(2-Methoxyphenyl)acrylaldehyde
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: (Z)-3-(2-methoxyphenyl)prop-2-enal
• Standard InChI: InChI=1S/C10H10O2/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-8H,1H3/b6-4-
• Standard InChIKey: KKVZAVRSVHUSPL-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C\C=O
• SMILES: COC1=CC=CC=C1C=CC=O
• Canonical SMILES: COC1=CC=CC=C1C=CC=O
• Flash Point: greater than 200 °F (NTP, 1992)
• Melting Point: 111 to 115 °F (NTP, 1992); Mp 45-46 °; 45-46°C
• Physical Description: O-methoxycinnamaldehyde appears as yellow crystals. (NTP, 1992); Solid; Pale yellow crystals, warm spicy floral odou
• Description: Cassiastearoptene, also known as fema 3181, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. Cassiastearoptene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cassiastearoptene is primarily located in the cytoplasm. Cassiastearoptene is a sweet, cassia, and cinnamon tasting compound that can be found in ceylon cinnamon, chinese cinnamon, herbs and spices, and sweet basil. This makes cassiastearoptene a potential biomarker for the consumption of these food products.; O-methoxycinnamaldehyde appears as yellow crystals. (NTP, 1992)
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); slightly soluble in water; miscible (in ethanol)
• Synonyms: 2-methoxycinnamaldehyde; o-methoxycinnamaldehyde
• PubChem Compound: 25021887
• Last Modified: Dec 23 2021